![molecular formula C20H32N2O2 B1617981 2-(4-cyclohexylphenoxy)-N-[2-(diethylamino)ethyl]acetamide CAS No. 42973-07-9](/img/structure/B1617981.png)
2-(4-cyclohexylphenoxy)-N-[2-(diethylamino)ethyl]acetamide
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Description
2-(4-cyclohexylphenoxy)-N-[2-(diethylamino)ethyl]acetamide is an organic compound that has garnered interest due to its unique chemical structure and potential applications in various fields. This compound is characterized by the presence of a cyclohexyl group attached to a phenoxy moiety, which is further linked to an acetamide group containing a diethylaminoethyl substituent.
Properties
CAS No. |
42973-07-9 |
|---|---|
Molecular Formula |
C20H32N2O2 |
Molecular Weight |
332.5 g/mol |
IUPAC Name |
2-(4-cyclohexylphenoxy)-N-[2-(diethylamino)ethyl]acetamide |
InChI |
InChI=1S/C20H32N2O2/c1-3-22(4-2)15-14-21-20(23)16-24-19-12-10-18(11-13-19)17-8-6-5-7-9-17/h10-13,17H,3-9,14-16H2,1-2H3,(H,21,23) |
InChI Key |
MFLHBPGLWSOMTJ-UHFFFAOYSA-N |
SMILES |
CCN(CC)CCNC(=O)COC1=CC=C(C=C1)C2CCCCC2 |
Canonical SMILES |
CCN(CC)CCNC(=O)COC1=CC=C(C=C1)C2CCCCC2 |
Other CAS No. |
42973-07-9 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(4-cyclohexylphenoxy)-N-[2-(diethylamino)ethyl]acetamide typically involves the following steps:
Formation of 4-cyclohexylphenol: This can be achieved through the hydrogenation of 4-phenylphenol in the presence of a suitable catalyst.
Etherification: The 4-cyclohexylphenol is then reacted with 2-chloroethyl acetate to form 2-(4-cyclohexylphenoxy)ethyl acetate.
Amidation: The final step involves the reaction of 2-(4-cyclohexylphenoxy)ethyl acetate with diethylamine to yield 2-(4-cyclohexylphenoxy)-N-[2-(diethylamino)ethyl]acetamide.
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors and optimized reaction conditions to ensure high yield and purity. The use of automated systems and advanced purification techniques such as chromatography and crystallization are common in industrial settings.
Chemical Reactions Analysis
Types of Reactions
2-(4-cyclohexylphenoxy)-N-[2-(diethylamino)ethyl]acetamide can undergo various chemical reactions, including:
Oxidation: This compound can be oxidized to form corresponding ketones or carboxylic acids.
Reduction: Reduction reactions can yield alcohols or amines.
Substitution: Nucleophilic substitution reactions can replace the diethylamino group with other functional groups.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.
Substitution: Reagents like alkyl halides and acyl chlorides can be employed under basic or acidic conditions.
Major Products Formed
Oxidation: Formation of ketones or carboxylic acids.
Reduction: Formation of alcohols or amines.
Substitution: Formation of various substituted derivatives depending on the reagents used.
Scientific Research Applications
2-(4-cyclohexylphenoxy)-N-[2-(diethylamino)ethyl]acetamide has several applications in scientific research:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Investigated for its potential as a biochemical probe.
Medicine: Explored for its pharmacological properties and potential therapeutic uses.
Industry: Utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 2-(4-cyclohexylphenoxy)-N-[2-(diethylamino)ethyl]acetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity, leading to various biochemical and physiological responses. The exact pathways involved can vary depending on the specific application and context.
Comparison with Similar Compounds
Similar Compounds
- 2-(4-cyclohexylphenoxy)ethylamine hydrochloride
- 2-(4-cyclohexylphenoxy)ethanol
Uniqueness
2-(4-cyclohexylphenoxy)-N-[2-(diethylamino)ethyl]acetamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity, stability, and interaction with biological targets, making it valuable for specific applications in research and industry.
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